Cas no 30064-10-9 (5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole)

5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole structure
30064-10-9 structure
Product Name:5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole
CAS No:30064-10-9
MF:C9H6ClF3N2
MW:234.605551242828
CID:1440937
PubChem ID:10354027
Update Time:2025-04-20

5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole
    • 30064-10-9
    • DUGXJCYKHIJTHD-UHFFFAOYSA-N
    • 5-chloro-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole
    • CHEMBL56473
    • 5-chloro-1-methyl-2-(trifluoromethyl)benzimidazole
    • SCHEMBL17378554
    • Inchi: 1S/C9H6ClF3N2/c1-15-7-3-2-5(10)4-6(7)14-8(15)9(11,12)13/h2-4H,1H3
    • InChI Key: DUGXJCYKHIJTHD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(C(F)(F)F)N2C

Computed Properties

  • Exact Mass: 234.01728
  • Monoisotopic Mass: 234.0171604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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